Cas no 90356-78-8 (Bicalutamide Sulfide)

• Product Name: Bicalutamide Sulfide
• CAS No: 90356-78-8
• MF: C₁₈H₁₄F₄N₂O₂S
• MW: 398.374577045441
• MDL: MFCD08235143
• CID: 61405
• PubChem ID: 9800987
• Update Time: 2025-08-02

Bicalutamide Sulfide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)thio)-2-hydroxy-2-methylpropanamide
• BICALUTAMIDE-SULFIDE (BICALUTAMIDE ASH)
• n-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methylpropionamide
• Bicalutamide Intermediate
• N-[4-Cyano-3-trifluoromethy phenyl]-S-(4-fluorophenylthio)-2-hydrdoxy-2-methyl-propionamide
• 4-OYANO-3-TRIFLUOROMETHYL-N-[3-(4-FLUOROPHENYLTHIO)-2-HYDROXYL-2-METHYLPROPIONYL]ANILINE
• Bicalutamide Sulfide
• N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluoro-phenyl)thio)-2-hydroxy-2-methylpropanamide
• N-[4-Cyano-3-(Trifluoromethyl)Phenyl]-3-[(4-Fluorophenyl)thio]-2-Hydroxy-2-Methy
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methylpropanamide
• 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylthio-2-hydroxy-2-methylpropionyl)aniline
• 4-CYANO-3-TRIFLUOROMETHYL-N-[3-(4-FLUOROPHENYLTHIO)-2-HYDROXYL-2-METHYLPROPIONYL]ANILINE
• INTERMEDIATE OF BICALUTAMIDE
• N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfanyl]-2-hydroxy-2-methylpropanamide
• N-[4-CYANO-3-(TRIFLUOROMETHYL)PHENYL]-3-[(4-FLUOROPHENYL)THIO]-2-HYDROXY-2-MET
• Propanamide,N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methyl-,(?à)-
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenylsulfanyl)-2-hydroxy-2-methylpropionamide
• Propanamide,N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methyl-
• N-[4-Cyano-3-(Trifluoromethyl)phenyl]-3-[(4-Fluorophenyl)thio]-2-Hydroxy-2-Methyl Propionamide
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenylthio)-2-hydroxy-2-methylpropanamide
• N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluoro-phenyl)thio)-2-hydroxy-2-methylpropan
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methylpropanamide (ACI)
• Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methyl-, (±)- (ZCI)
• BICALUTAMIDE IMPURITY J (EP IMPURITY)
• NS00006352
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methylpropanamide; N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenylsulfanyl)-2-hydroxy-2-methylpropionamide; Bicalutamide Imp. J (EP); Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methyl-, (+/-)-; Bicalutamide Impurity J
• Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)thio)-2-hydroxy-2-methyl-, (+/-)-
• UNII-135IE10O4Y
• Bicalutamide impurity J [EP]
• DS-17521
• N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-(4-fluorophenylsulfanyl)-2-hydroxy-2-methylpropionamide
• (2RS)-N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfanyl)-2-hydroxy-2-methylpropanamide
• CHEMBL171543
• Q27251480
• Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)thio)-2-hydroxy-2-methyl-
• DTXSID301020577
• EC 618-533-8
• SCHEMBL899788
• (2RS)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfanyl]-2-hydroxy-2-methylpropanamide
• N-(4'-Cyano-3'-trifluoro methylphenyl)-3-(4''-fluor rophenilthio)-2-hydroxy-2-methylpropionamide
• AC-17498
• CS-0154972
• 135IE10O4Y
• BICALUTAMIDE IMPURITY J [EP IMPURITY]
• N-[4-cyano-3-trifluoromethyl-phenyl]-3-[4-fluorophenyl-thio]-2-hydroxy-2-methyl-propionamide
• MFCD08235143
• 4'-Cyano-3-(4-fluorophenylthio)-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
• Bicalutamide impurity J
• C18H14F4N2O2S
• Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)thio]-2-hydroxy-2-methyl-
• N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfanyl-2-hydroxy-2-methylpropanamide
• AKOS015836118
• 90356-78-8
• 4'-cyano-3-(4-fluorophenylthio)2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
• Bicalutamide sulfide, (+/-)-
• N-[4-cyano-3-(trifluoromethyl)-phenyl-]-3-[4-fluorophenylthio]-2-hydroxy-2-methyl-propionamide

• MDL： MFCD08235143
• Inchi： 1S/C18H14F4N2O2S/c1-17(26,10-27-14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
• InChI Key： GCGWWKKSGPETMI-UHFFFAOYSA-N
• SMILES： N#CC1C(C(F)(F)F)=CC(NC(C(CSC2C=CC(F)=CC=2)(C)O)=O)=CC=1

Computed Properties

• Exact Mass: 398.07100
• Monoisotopic Mass: 398.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4
• XLogP3: 3.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 109-111°C
• Boiling Point: 565.6°C at 760 mmHg
• Flash Point: 295.9±30.1 °C
• Refractive Index: 1.585
• PSA: 98.42000
• LogP: 4.27098
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Bicalutamide Sulfide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Bicalutamide Sulfide

Comprehensive Overview of Bicalutamide Sulfide (CAS No. 90356-78-8): Properties, Applications, and Research Insights

Bicalutamide Sulfide (CAS No. 90356-78-8) is a sulfur-containing derivative of the well-known non-steroidal antiandrogen Bicalutamide. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural modifications and potential therapeutic applications. The introduction of a sulfur moiety into the Bicalutamide framework alters its pharmacokinetic and pharmacodynamic properties, making it a subject of interest for researchers exploring novel androgen receptor modulators.

In recent years, the scientific community has shown growing interest in Bicalutamide Sulfide as part of broader investigations into androgen receptor inhibitors and prostate cancer therapeutics. With increasing global awareness about men's health issues, particularly prostate health and hormone-related disorders, compounds like Bicalutamide Sulfide are being rigorously studied for their potential benefits and mechanisms of action. The compound's molecular structure, characterized by the presence of a sulfur atom, contributes to its distinct binding affinity and metabolic stability compared to its parent compound.

The synthesis and characterization of Bicalutamide Sulfide (CAS No. 90356-78-8) involve sophisticated organic chemistry techniques. Researchers emphasize the importance of structure-activity relationship (SAR) studies to understand how the sulfur modification influences the compound's biological activity. These investigations are particularly relevant in the context of developing next-generation antiandrogens with improved efficacy and reduced side effects, addressing one of the most searched topics in cancer drug development forums.

From a pharmacological perspective, Bicalutamide Sulfide exhibits interesting properties that warrant further exploration. Current research focuses on its androgen receptor binding affinity, metabolic pathways, and potential therapeutic applications beyond prostate cancer. Some studies suggest possible applications in androgen-dependent conditions such as androgenetic alopecia and hirsutism, topics that frequently appear in medical literature and patient discussions online.

The analytical characterization of Bicalutamide Sulfide typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for ensuring the compound's purity and structural integrity, especially when considering its potential pharmaceutical applications. Quality control remains a paramount concern, as evidenced by numerous queries in scientific databases about compound purity standards and analytical method validation.

In the context of drug discovery and development, Bicalutamide Sulfide represents an interesting case study in molecular modification strategies. The pharmaceutical industry continues to search for improved antiandrogen therapies with better safety profiles, and derivatives like Bicalutamide Sulfide offer valuable insights into structure optimization. This aligns with current trends in personalized medicine and targeted cancer therapies, which dominate many healthcare-related searches and discussions.

Environmental and stability studies of Bicalutamide Sulfide (CAS No. 90356-78-8) are equally important, particularly regarding its photostability and degradation products. These aspects are critical for formulation development and storage conditions, topics that frequently appear in pharmaceutical technology forums. The compound's behavior under various pH conditions and its solubility profile are also subjects of ongoing research, addressing common queries about drug formulation challenges.

From a regulatory perspective, while Bicalutamide Sulfide is primarily used in research settings, its development pathway raises important questions about drug approval processes for modified compounds. This connects with broader discussions in the scientific community about generic drug development and new chemical entity classification, topics that generate significant interest among researchers and industry professionals alike.

The future research directions for Bicalutamide Sulfide may include more extensive in vivo studies, combination therapy evaluations, and investigations into potential off-target effects. As the scientific understanding of androgen receptor biology continues to evolve, compounds like Bicalutamide Sulfide will likely play an important role in advancing therapeutic options for androgen-related conditions, making it a compound worth watching in coming years.